(3S,4R)-3-amino-4-hydroxyoxolan-2-one hydrochloride

• IUPAC Name: (3S,4R)-3-amino-4-hydroxyoxolan-2-one;hydrochloride
• InChI: InChI=1S/C4H7NO3.ClH/c5-3-2(6)1-8-4(3)7;/h2-3,6H,1,5H2;1H/t2-,3-;/m0./s1
• InChI Key: FDYPTEKFELZRBJ-GVOALSEPSA-N
• Canonical SMILES: C1C(C(C(=O)O1)N)O.Cl
• Isomeric SMILES: C1[C@@H]([C@@H](C(=O)O1)N)O.Cl
• Molecular Formula: C4H8ClNO3
• Molecular Weight: 153.56 g/mol
• CAS No.: 21768-47-8

Description

“(3S,4R)-3-amino-4-hydroxyoxolan-2-one hydrochloride” is a chemical compound with the empirical formula C5H12ClNO2. It is also known as "(3S,4R)-4-(Hydroxymethyl)-3-piperidinol hydrochloride".

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H11NO2.ClH/c6-4-1-2-8-3-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m1./s1. This indicates that the compound has a chiral center, which is important in many biological interactions.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. Its molecular weight is 153.61. The compound should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

Stereodivergent Synthesis of β-Lactams

(Shimizu, Ukaji, Tanizaki, & Fujisawa, 1992) discussed the stereodivergent synthesis of β-lactams. They utilized chiral imines with a dioxolane ring as a chiral auxiliary to control the stereochemistry in β-amino ester formation, leading to β-lactams with specific stereochemical integrity.

Synthesis of Amino Acids and Derivatives

(Cheung & Shoolingin-Jordan, 1997) synthesized 3-amino-3-vinylpropanoic acid and its conversion to 4-amino-5-hydroxy-4,5-dihydrofuran-2-one hydrochloride. This demonstrates the chemical pathways to create derivatives of such compounds for potential applications in various fields, including pharmaceuticals.

Synthesis of Didemnins

(Schmidt, Kroner, & Griesser, 1989) explored the total synthesis of didemnins. They synthesized protected alloisoleucine and isostatine derivatives, key amino acids, through a series of reactions maintaining high stereochemical integrity, which is crucial for applications in medicinal chemistry.

Hydroxamic Acids in Plant Defense

(Niemeyer, 1988) studied hydroxamic acids like 4-hydroxy-1,4-benzoxazin-3-ones in cereals, important for plant defense against pests. The understanding of these chemical pathways can enhance agricultural practices and pest control strategies.

Safety and Hazards

The compound is classified under GHS07 for safety. It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.